Cas no 627833-17-4 (4-(benzenesulfonyl)-N-(prop-2-en-1-yl)-2-(thiophen-2-yl)-1,3-oxazol-5-amine)

• Product Name: 4-(benzenesulfonyl)-N-(prop-2-en-1-yl)-2-(thiophen-2-yl)-1,3-oxazol-5-amine
• CAS No: 627833-17-4
• MF: C₁₆H₁₄N₂O₃S₂
• MW: 346.423961162567
• CID: 5418870
• PubChem ID: 2219672
• Update Time: 2025-06-09

4-(benzenesulfonyl)-N-(prop-2-en-1-yl)-2-(thiophen-2-yl)-1,3-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• CHEMBL1549723
• SMR000295325
• 4-(phenylsulfonyl)-N-(prop-2-en-1-yl)-2-(thiophen-2-yl)-1,3-oxazol-5-amine
• VU0323475-2
• MLS000624685
• SR-01000285953
• 4-(benzenesulfonyl)-N-(prop-2-en-1-yl)-2-(thiophen-2-yl)-1,3-oxazol-5-amine
• N-allyl-4-(phenylsulfonyl)-2-(thiophen-2-yl)oxazol-5-amine
• 627833-17-4
• SR-01000285953-1
• HMS2727F19
• 4-(benzenesulfonyl)-N-prop-2-enyl-2-thiophen-2-yl-1,3-oxazol-5-amine
• Z57362871
• F3309-3252
• STK875336
• N-allyl-4-(phenylsulfonyl)-2-(2-thienyl)-1,3-oxazol-5-amine
• DTXSID001332577
• AKOS002326162

• Inchi： 1S/C16H14N2O3S2/c1-2-10-17-15-16(18-14(21-15)13-9-6-11-22-13)23(19,20)12-7-4-3-5-8-12/h2-9,11,17H,1,10H2
• InChI Key： OWWIPUDKPNKCSC-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C1=C(NCC=C)OC(C2=CC=CS2)=N1)(=O)=O

Computed Properties

• Exact Mass: 346.04458466g/mol
• Monoisotopic Mass: 346.04458466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 109Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 4-(benzenesulfonyl)-N-(prop-2-en-1-yl)-2-(thiophen-2-yl)-1,3-oxazol-5-amine

Introduction to 4-(Benzenesulfonyl)-N-(Prop-2-en-1-yl)-2-(Thiophen-2-yl)-1,3-oxazol-5-amine (CAS No. 627833-17-4)

4-(Benzenesulfonyl)-N-(prop-2-en-1-yl)-2-(thiophen-2-yl)-1,3-oxazol-5-amine (CAS No. 627833-17-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including the benzenesulfonyl and thiophenyl groups, contribute to its distinct chemical properties and biological activities.

The synthesis of 4-(benzenesulfonyl)-N-(prop-2-en-1-yl)-2-(thiophen-2-yl)-1,3-oxazol-5-amine typically involves multi-step reactions, starting from readily available starting materials. The key steps often include the formation of the oxazole ring through a condensation reaction, followed by the introduction of the benzenesulfonyl and thiophenyl substituents. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for further research and development.

In terms of its biological activity, 4-(benzenesulfonyl)-N-(prop-2-en-1-yl)-2-(thiophen-2-yl)-1,3-oxazol-5-amine has shown promising results in various assays. Studies have demonstrated its potential as an inhibitor of specific enzymes and receptors, which are implicated in several disease pathways. For instance, it has been reported to exhibit potent inhibitory activity against certain kinases, making it a candidate for the treatment of cancers and inflammatory diseases.

One of the key areas of research involving 4-(benzenesulfonyl)-N-(prop-2-en-1-yl)-2-(thiophen-2-yl)-1,3-oxazol-5-amine is its potential as an anti-inflammatory agent. In vitro studies have shown that it can effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in immune cells. This property makes it a promising lead compound for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 4-(benzenesulfonyl)-N-(prop-2-en-1-yl)-2-(thiophen-2-y l)-1,3-o xazol -5-am ine has also been investigated for its neuroprotective effects. Research has indicated that it can protect neuronal cells from oxidative stress and apoptosis, which are common mechanisms underlying neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These findings suggest that this compound could be further developed into a therapeutic agent for neurodegenerative disorders.

The pharmacokinetic properties of 4-(benzenesulfonyl)-N-(prop -2-e n -1-y l ) - 2 -( thi ophen - 2 - y l ) - 1 , 3 - ox az ol - 5 - am ine have also been studied to evaluate its suitability as a drug candidate. Preliminary data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. However, further optimization may be necessary to enhance its bioavailability and reduce potential side effects.

Clinical trials are an essential step in the drug development process, and initial studies involving 4 -( ben z en es ul fo ny l ) - N -( pr op - 2-e n - 1-y l ) - 2 -( th io phen - 2-y l ) - 1 , 3-o x az ol - 5-a m ine have shown promising results. Phase I trials have demonstrated its safety and tolerability in healthy volunteers at various dose levels. These findings provide a strong foundation for advancing this compound into later-stage clinical trials to evaluate its efficacy in treating specific diseases.

In conclusion, 4 -( ben z en es ul fo ny l ) - N -( pr op - 2-e n - 1-y l ) - 2 -( th io phen - 2-y l ) - 1 , 3-o x az ol - 5-a m ine (CAS No. 627833 - 17 - 4) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical science.